Cas no 2227818-79-1 ((2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine)

• Product Name: (2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine
• CAS No: 2227818-79-1
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6023381
• PubChem ID: 165852928
• Update Time: 2025-10-29

(2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine
• EN300-1798098
• 2227818-79-1

• Inchi： 1S/C11H16N2O3/c1-8(12)3-4-9-5-6-10(16-2)7-11(9)13(14)15/h5-8H,3-4,12H2,1-2H3/t8-/m0/s1
• InChI Key： OSMVDRPVQJDMGB-QMMMGPOBSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])CC[C@H](C)N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on (2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine

Research Briefing on (2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine (CAS: 2227818-79-1) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine (CAS: 2227818-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and its unique structural properties. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the role of (2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine as a key intermediate in the synthesis of novel bioactive molecules. Its chiral center at the 2-position and the presence of a nitro group make it a valuable scaffold for the development of enantioselective inhibitors and probes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles, showcasing its potential in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, advances in the asymmetric synthesis of this compound have been reported. Researchers at the University of Cambridge developed a novel catalytic system using chiral palladium complexes to achieve enantiomeric excess (ee) values exceeding 98%, addressing previous challenges in stereocontrol (Nature Chemistry, 2023). This breakthrough has significant implications for scaling up production while maintaining high optical purity, a critical factor in pharmaceutical manufacturing.

Biological evaluations of derivatives based on this scaffold have revealed interesting pharmacological properties. In vitro studies conducted by the National Institutes of Health (2024) demonstrated that certain analogs exhibit potent activity against monoamine oxidases (MAOs), with IC50 values in the low nanomolar range. These findings suggest potential applications in neurodegenerative disease treatment, particularly for Parkinson's disease and depression. The methoxy and nitro substituents appear to play crucial roles in target binding, as evidenced by molecular docking studies.

Structural-activity relationship (SAR) studies have further elucidated the importance of the stereochemistry at the 2-position. The (S)-enantiomer shows significantly higher binding affinity to several neurological targets compared to its (R)-counterpart, highlighting the importance of chiral purity in drug development. Computational modeling suggests this preference stems from optimal spatial orientation of the amine group for hydrogen bonding with target proteins.

From a drug delivery perspective, recent investigations have explored the compound's physicochemical properties. With a calculated logP of 2.1 and moderate aqueous solubility, it presents favorable characteristics for blood-brain barrier penetration while maintaining acceptable bioavailability. These properties, combined with its metabolic stability in human liver microsome assays, position it as an attractive lead compound for further optimization.

Looking forward, several pharmaceutical companies have included derivatives of (2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine in their preclinical pipelines. Current research directions focus on developing dual-action compounds targeting both serotonin and dopamine systems, potentially offering improved therapies for complex psychiatric disorders. The compound's versatility as a building block continues to inspire novel synthetic strategies in medicinal chemistry.

In conclusion, (2S)-4-(4-methoxy-2-nitrophenyl)butan-2-amine represents a promising scaffold with multiple applications in pharmaceutical development. Recent advances in its synthesis and biological evaluation underscore its potential as a valuable tool in drug discovery. Future research will likely explore its utility in additional therapeutic areas and further optimize its pharmacological profile through targeted structural modifications.